![molecular formula C12H20N2O2S B7538918 N-cycloheptyl-2-(4-oxo-1,3-thiazolidin-3-yl)acetamide](/img/structure/B7538918.png)
N-cycloheptyl-2-(4-oxo-1,3-thiazolidin-3-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-cycloheptyl-2-(4-oxo-1,3-thiazolidin-3-yl)acetamide, also known as CTAA, is a thiazolidinone derivative. It has been extensively studied for its potential therapeutic applications in various diseases. The compound has been synthesized using different methods, and its mechanism of action has been investigated.
Mechanism of Action
The mechanism of action of N-cycloheptyl-2-(4-oxo-1,3-thiazolidin-3-yl)acetamide is not fully understood. However, it has been suggested that the compound may exert its therapeutic effects by modulating various signaling pathways. This compound has been shown to inhibit the PI3K/AKT/mTOR signaling pathway, which is involved in cell growth and survival. The compound has also been shown to activate the AMPK signaling pathway, which is involved in energy metabolism. Furthermore, this compound has been shown to inhibit the NF-κB signaling pathway, which is involved in inflammation.
Biochemical and Physiological Effects
This compound has been shown to exhibit various biochemical and physiological effects. The compound has been shown to reduce the expression of various oncogenes, including c-Myc and Bcl-2, in cancer cells. This compound has also been shown to increase the expression of various tumor suppressor genes, including p53 and p21. Furthermore, this compound has been shown to increase the expression of GLUT4, which is involved in glucose uptake in cells.
Advantages and Limitations for Lab Experiments
N-cycloheptyl-2-(4-oxo-1,3-thiazolidin-3-yl)acetamide has several advantages and limitations for lab experiments. One of the advantages is that the compound is relatively easy to synthesize using different methods. Another advantage is that the compound has been extensively studied for its potential therapeutic applications. However, one of the limitations is that the mechanism of action of this compound is not fully understood. Furthermore, the compound has not been extensively studied for its toxicity and pharmacokinetics.
Future Directions
There are several future directions for the study of N-cycloheptyl-2-(4-oxo-1,3-thiazolidin-3-yl)acetamide. One direction is to investigate the toxicity and pharmacokinetics of the compound. Another direction is to investigate the potential therapeutic applications of this compound in other diseases, such as neurodegenerative diseases and cardiovascular diseases. Furthermore, the mechanism of action of this compound needs to be further elucidated to fully understand its therapeutic potential.
Synthesis Methods
N-cycloheptyl-2-(4-oxo-1,3-thiazolidin-3-yl)acetamide has been synthesized using various methods. One of the methods involves the reaction of 2-aminothiazolidine-4-one with cycloheptylchloride and acetic anhydride. The reaction produces this compound as a white solid in good yield. Another method involves the reaction of 2-aminothiazolidine-4-one with cycloheptylamine and acetic anhydride. The reaction produces this compound as a yellow solid in moderate yield. Both methods have been optimized to produce high-quality this compound.
Scientific Research Applications
N-cycloheptyl-2-(4-oxo-1,3-thiazolidin-3-yl)acetamide has been studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and inflammation. The compound has been shown to exhibit antitumor activity by inducing apoptosis in cancer cells. This compound has also been shown to possess antidiabetic activity by reducing blood glucose levels and improving insulin sensitivity. Furthermore, this compound has been shown to exhibit anti-inflammatory activity by reducing the production of pro-inflammatory cytokines.
properties
IUPAC Name |
N-cycloheptyl-2-(4-oxo-1,3-thiazolidin-3-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H20N2O2S/c15-11(7-14-9-17-8-12(14)16)13-10-5-3-1-2-4-6-10/h10H,1-9H2,(H,13,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QLCGDOQRGHSPGZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCC(CC1)NC(=O)CN2CSCC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H20N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.